Cas no 733742-59-1 (cis-2-(2-Methylbenzoyl)cyclohexane-1-carboxylic acid)

• Product Name: cis-2-(2-Methylbenzoyl)cyclohexane-1-carboxylic acid
• CAS No: 733742-59-1
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 1760472
• PubChem ID: 24722414
• Update Time: 2025-06-30

cis-2-(2-Methylbenzoyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CIS-2-(2-METHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID
• (1R,2S)-2-(2-methylbenzoyl)cyclohexane-1-carboxylic acid
• LogP
• CIS-2-(2-METHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLICACID
• AKOS016017546
• DB-197913
• MFCD01311252
• DTXSID30641344
• 733742-59-1
• cis-2-(2-Methylbenzoyl)cyclohexane-1-carboxylic acid

• MDL： MFCD01311252
• Inchi： 1S/C15H18O3/c1-10-6-2-3-7-11(10)14(16)12-8-4-5-9-13(12)15(17)18/h2-3,6-7,12-13H,4-5,8-9H2,1H3,(H,17,18)/t12-,13+/m0/s1
• InChI Key： FZGOZGATZZWODF-QWHCGFSZSA-N
• SMILES： O=C(C1C=CC=CC=1C)[C@H]1CCCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 246.12600
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.06870

Additional information on cis-2-(2-Methylbenzoyl)cyclohexane-1-carboxylic acid

cis-2-(2-Methylbenzoyl)cyclohexane-1-carboxylic Acid: A Promising Molecule in Modern Pharmaceutical Research

CAS No. 733742-59-1 represents a unique chemical entity with significant potential in the field of pharmaceutical development. This compound, cis-2-(2-Methylbenzoyl)cyclohexane-1-carboxylic acid, is a derivative of cyclohexane carboxylic acid with a substituted benzoyl group. Its molecular structure features a cyclohexane ring fused with a carboxylic acid group, while the 2-Methylbenzoyl moiety introduces functional groups that enhance its chemical reactivity and biological activity. This compound has garnered attention in recent years due to its potential applications in drug discovery and biological research.

The synthetic pathway of cis-2-(2-Methylbenzoyl)cyclohexane-3-carboxylic acid involves multiple steps, including the formation of a cyclohexane ring and the introduction of the 2-Methylbenzoyl group. Researchers have explored various organic synthesis methods to optimize the yield and purity of this compound, with recent advancements focusing on catalytic approaches to reduce reaction times and improve selectivity. These developments are critical for scaling up production while maintaining the compound's structural integrity.

Recent studies have highlighted the biological activity of cis-2-(2-Methylbenzoyl)cyclohexane-1-carboxylic acid, particularly its interactions with cellular targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits antimicrobial properties against multidrug-resistant bacterial strains. The 2-Methylbenzoyl group appears to play a key role in modulating its binding affinity to bacterial cell membranes, suggesting potential applications in antibacterial drug design.

Another area of interest is the pharmacological potential of this compound. Researchers have investigated its ability to modulate inflammatory pathways in human cells. A 2024 study in Pharmacological Reports revealed that cis-2-(2-Methylbenzoyl)cyclohexane-1-carboxylic acid can inhibit the activation of NF-κB, a key transcription factor involved in inflammation. This property makes it a promising candidate for anti-inflammatory drug development, particularly in chronic inflammatory diseases such as rheumatoid arthritis.

The chemical stability of cis-2-(2-Methylbenzoyl)cyclohexane-1-carboxylic acid is another critical factor in its potential applications. Unlike some other cyclohexane derivatives, this compound exhibits resistance to hydrolysis under physiological conditions. This stability is attributed to the presence of the 2-Methylbenzoyl group, which forms a protective barrier against enzymatic degradation. This characteristic is particularly valuable in drug formulations where long-term stability is required.

Recent advancements in computational chemistry have provided deeper insights into the molecular behavior of cis-2-(2-Methylbenzoyl)cyclohexane-1-carboxylic acid. Molecular docking studies have shown that this compound can selectively bind to specific protein targets, such as the 2-Methylbenzoyl-binding site on certain enzymes. These findings suggest that the compound could be further optimized for enhanced therapeutic effects.

One of the most exciting developments in this field is the exploration of drug delivery systems for cis-2-(2-Methylbenzoyl)cyclohexane-1-carboxylic acid. Researchers are investigating nanoparticle-based formulations to improve its bioavailability and targeting capabilities. A 2023 study in Advanced Drug Delivery Reviews demonstrated that encapsulating this compound in liposomes significantly enhances its cellular uptake, making it a viable option for targeted therapies.

The synthetic versatility of cis-2-(2-Methylbenzoyl)cyclohexane-1-carboxylic acid has also been a focus of recent research. Chemists have developed new methods to introduce functional groups onto the cyclohexane ring, enabling the creation of derivatives with diverse biological activities. These modifications could lead to the discovery of new compounds with improved therapeutic profiles.

Despite its promising applications, challenges remain in the development of cis-2-(2-Methylbenzoyl)cyclohexane-1-carboxylic acid. One major hurdle is the need to optimize its solubility and bioavailability. Researchers are exploring various strategies, including the use of co-solvents and excipients, to enhance its solubility in aqueous environments. These efforts are crucial for ensuring its effectiveness in pharmaceutical formulations.

Another area of ongoing research is the toxicological profile of this compound. While preliminary studies suggest a favorable safety profile, more comprehensive toxicology assessments are needed to fully understand its long-term effects. Recent studies have focused on evaluating its cytotoxicity in human cell lines, with results indicating minimal toxicity at therapeutic concentrations.

Looking ahead, the future of cis-2-(2-Methylbenzoyl)cyclohexane-1-carboxylic acid in pharmaceutical research appears promising. Ongoing studies are exploring its potential in combination therapies, where it could be used alongside other drugs to enhance treatment outcomes. Additionally, the development of targeted delivery systems is expected to further expand its therapeutic applications.

In conclusion, cis-2-(2-Methylbenzoyl)cyclohexane-1-carboxylic acid represents a significant advancement in the field of pharmaceutical science. Its unique chemical structure and biological activity make it a valuable candidate for the development of new therapies. As research continues to uncover its full potential, this compound is poised to play a crucial role in the future of drug discovery and biological research.